Journal Name:Ultrasonics Sonochemistry
Journal ISSN:1350-4177
IF:9.336
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/525451/description
Year of Origin:1994
Publisher:Elsevier
Number of Articles Per Year:536
Publishing Cycle:Bimonthly
OA or Not:Not
Dinur’s Refractory Materials for Constructing the Roof of Electric Furnaces for High-Level Waste Vitrification
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-15 , DOI: 10.1007/s11148-023-00733-0
This study investigated refractory materials produced by DINUR for constructing the roof of a new melter EP-6. The acid resistance of materials under the influence of nitric acid vapor and nitric acid solution was determined. According to the research results, mullite–silica concrete-grade MKRV-53 was recognized as the optimal material for constructing the melter roof.
Detail
Investigation of the Phase Composition and Analysis of the Properties of Sintered and Hot-Pressed Materials Based on Silicon Nitride
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-11-17 , DOI: 10.1007/s11148-022-00682-0
This research analyzes the methods for producing silicon nitride and the properties of initial powders. The main methods for obtaining materials based on silicon nitride are described. Liquid-phase sintering and hot pressing were used to develop dense materials based on silicon nitride. As a sintering additive, 3 – 10 wt.% and 5 – 20 wt.% of yttrium-aluminum garnet were used for hot-pressed and sintered materials, respectively. The mechanical properties (modulus of elasticity, bending strength, fracture resistance, and Vickers hardness) of sintered and hot-pressed materials have been studied. Maximum properties were obtained with sintered materials containing 15% oxides and hot-pressed materials containing 10% oxides.
Detail
Simulation of Flow Separation at the Entrance to Round Exhaust Hoods with a Protrusion
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-02 , DOI: 10.1007/s11148-022-00713-w
The article discusses the feasibility of using protrusions for round exhaust hoods of the bell type used to capture pollutants. The boundaries of the vortex zones at the entrance to the bell exhaust hoods with protrusions have been determined. Dependences of the axial velocity of the exhausted air flow for different lengths of protrusions and bell inclination angles have been determined.
Detail
Research in the Area of Preparing Activated Alumina. Part 3. Efficiency of Using Russian Additive-Intensifiers during Milling High-Alumina Raw Materials
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-12 , DOI: 10.1007/s11148-023-00738-9
Results of studying the influence of Russian commercial milling additives of various chemical nature on the process of dry milling calcined alumina are presented. It is shown that use of the additives studied makes it possible not only to reduce the time of alumina raw material fine milling of by a factor of 1.5 – 2, but also to increase the submicron particle fraction (<1 μm) yield within finished activated product.
Detail
Influence of the Medium on the Structure And Phase Composition of Ti–C–xNiCr (x = 10 – 40 wt.%) Mixtures from Combustion Synthesis
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-11 , DOI: 10.1007/s11148-023-00743-y
Self-propagating high-temperature synthesis, a promising synthetic method, was proposed and used to synthesize Ti–C–xNiCr (x = 10 – 40 wt.%) mixtures. The influence of the synthesis medium (argon or vacuum) and the nickel-chromium content in the initial mixture on the phase composition of the synthesized materials, the crystal unit-cell constant of each phase, and the stoichiometry of the synthesized nickel-chromium compound was experimentally studied. The microstructure was studied. The average grain size of titanium carbide was calculated. It was established that the obtained material consisted of two phases, titanium carbide and nickel-chromium, and that the unit-cell constant of both titanium carbide and nichrome decreased with increasing mass fraction of binder from 10 to 30 wt.%. The unit-cell constant increased sharply for the composition Ti–C–40 wt.% NiCr. The effect of the medium during synthesis on the grain size of titanium carbide was studied using the composition Ti–C–30 wt.% NiCr as an example.
Detail
Increasing the Rate of Pollutants Capture by Local Exhaust Due to the Use of External Swirling Jet. Part 2. Results of Numerical and Experimental Studies
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-11 , DOI: 10.1007/s11148-023-00749-6
To capture pollutants in various buildings and structures, it is necessary to use local exhaust systems. It is proposed to increase one of the criteria for the local exhaust efficiency, i.e. the rate of pollutants capture, due to the impact of a swirling annular jet and the occurrence of a reverse air flow. In order to do that, a circular exhaust was placed coaxially in an outer cylindrical casing, in which the air flow was swirled due to the tangential supply of two supply jets into the casing, resulting in a vortex dome, which contributed to an increase in the efficiency of such a vortex exhaust. The change in the axial air velocity at a distance from the vortex exhaust was experimentally and numerically studied for 11 structures, in each of which 4 different ratios of exhaust and supply air flow rates were set. In the studied applications of the proposed exhaust systems, the velocity increases significantly at a certain range of distances from them. A combination of design and mode parameters that contribute to the highest capture rate by vortex exhaust has been determined. The results obtained can be used to design efficient exhaust systems to capture pollutants.
Detail
Application of Filling Pastes Produced by Group Magnezit LLC for Hot Repair Of BMZ — Management Company BMK Holding Arc Furnace-2 Banks
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-22 , DOI: 10.1007/s11148-022-00715-8
Tests of a new filler of the Magram P88 brand produced by the Magnezit Group are conducted. Hot lining repair is conducted on arc furnace No. 2 of BMZ — Management Company BMK Holding of the filler of the brand Magram P88 with 2.5 wt.% temporary organic binder amounted to 18 melts, and with 1.5 wt.% to13 melts. The Magram P88 brand filler, compared with that of the Martenit-Om brand, is laid more evenly, having greater adhesion to the working lining of banks, and also its cost is 30% lower.
Detail
Effect of Production Methods of a Ceramic Composite Based on Magnesia on Its Structure and Properties
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-11 , DOI: 10.1007/s11148-023-00744-x
The dependences of the physicomechanical, thermophysical, and dielectric properties of a ceramic composite based on magnesium oxide on the sample formation method are studied. The main reasons for the sample behavior in tests and the advantages and disadvantages of slip casting and pressing methods are discussed. The influence of the sample formation method on the distribution of the reinforcing component is studied.
Detail
Production of Mineral Binders Based on Ferroalloy Slags
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-03 , DOI: 10.1007/s11148-022-00707-8
Samples of concrete stone based on ferrochrome slags with addition of fly ash and Portland cement were obtained by mechanochemical activation. The samples were studied in terms of their chemical, phase, and particle size composition, specific surface area, as well as morphology and strength characteristics.
Detail
Certain Properties of Entropy in Critical Regimes of Two-Phase Flows
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-02 , DOI: 10.1007/s11148-022-00693-x
Entropy is a key notion in the analysis of properties of mass systems. This notion was first formulated in thermodynamics and then expanded to gas systems. In the previous paper, the author has formulated the notion of entropy for two-phase flows. The analysis of properties of this kind of entropy made it possible to formulate the conditions of invariance of the behavior of narrow-size-class particles in a two-phase flow. In addition, this analysis has revealed a universal dimensionless parameter of affinization of separation curves, which makes it possible to control the process of bulk materials separation into fractions by particle sizes and densities. The use of this parameter will enable solving a number of challenging problems related to specific technological processes.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学2区 ACOUSTICS 声学1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
24.30 93 Science Citation Index Expanded Not
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